(E)-2-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-N-[(3-methoxyphenyl)methyl]ethenesulfonamide

• IUPAC Name: (E)-2-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-N-[(3-methoxyphenyl)methyl]ethenesulfonamide
• InChI: InChI=1S/C24H24ClNO5S/c1-29-22-5-3-4-20(14-22)16-26-32(27,28)13-12-18-8-11-23(24(15-18)30-2)31-17-19-6-9-21(25)10-7-19/h3-15,26H,16-17H2,1-2H3/b13-12+
• InChI Key: ZYQRMFOIUWXGLG-OUKQBFOZSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNS(=O)(=O)C=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC
• Isomeric SMILES: COC1=CC=CC(=C1)CNS(=O)(=O)/C=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C24H24ClNO5S
• Molecular Weight: 474.0 g/mol

Description

(E)-2-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-N-[(3-methoxyphenyl)methyl]ethenesulfonamide is a useful research compound. Its molecular formula is C24H24ClNO5S and its molecular weight is 473.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

• The crystal structure of related tetrazole derivatives has been analyzed using X-ray crystallography. These studies provide insights into the molecular conformations and intermolecular interactions, such as hydrogen bonding, that are crucial for understanding the behavior of (E)-2-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-N-[(3-methoxyphenyl)methyl]ethenesulfonamide in various environments. Specifically, the aryl rings in these compounds show no conjugation to the tetrazole groups, suggesting a potential structural similarity with this compound (Al-Hourani et al., 2015).

Imaging and Biomarker Studies

• This compound might have relevance in the imaging of enzyme isoforms such as COX-1 and COX-2, similar to other chemical derivatives used in positron emission tomography (PET) studies. These compounds were synthesized and evaluated for their potential as radioligands to map cyclooxygenases in vivo, providing a basis for exploring the diagnostic applications of this compound in medical imaging (Fujisaki et al., 2005).

Photophysical and Photochemical Properties

• Compounds structurally related to this compound have been studied for their photophysical and photochemical properties, which are crucial for applications like photodynamic therapy. For instance, the study of zinc phthalocyanine derivatives with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups containing Schiff base, highlights the potential of these compounds in cancer treatment through photodynamic therapy, suggesting similar therapeutic possibilities for this compound (Pişkin et al., 2020).

Anticancer Potential

• A series of compounds, structurally analogous to this compound, have shown potent anticancer activity against a wide spectrum of cancer cell lines, including drug-resistant strains. These studies, which include in vivo potential evaluations and mechanistic studies, could inform research on the anticancer potential of this compound, especially in the context of microtubule-targeted therapies (Reddy et al., 2013).